Cas no 2227909-76-2 ((3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid
• CAS No: 2227909-76-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6448403
• PubChem ID: 96873322
• Update Time: 2025-05-20

(3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid
• 2227909-76-2
• EN300-1811611

• Inchi： 1S/C12H11NO3/c14-11(7-12(15)16)10-6-5-8-3-1-2-4-9(8)13-10/h1-6,11,14H,7H2,(H,15,16)/t11-/m0/s1
• InChI Key： REGLYVNSXWGQJR-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4Ų

Additional information on (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid (CAS No. 2227909-76-2)

(3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid (CAS No. 2227909-76-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and potential applications of (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid.

The chemical structure of (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid is defined by its chiral center at the 3-position and the presence of a quinoline moiety. The quinoline ring, a heterocyclic aromatic compound, is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The hydroxyl group at the 3-position adds to the compound's polarity and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid in modulating key signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The study also revealed that (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its neuroprotective properties, (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid has shown promising anticancer activity. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of multiple signaling pathways, including the PI3K/AKT and MAPK pathways, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, toxicity studies have shown that (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route to produce (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid has been optimized to ensure high yield and purity. One common approach involves the reaction of 2-chloroquinoline with an appropriate chiral auxiliary followed by hydrolysis to generate the desired product. This synthetic method is scalable and can be adapted for large-scale production in pharmaceutical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to neurodegenerative diseases and cancer. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, (3S)-3-hydroxy-3-(quinolin-2-yl)propanoic acid (CAS No. 2227909-76-2) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.